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Compound of Interest

Compound Name: DRAQ7

Cat. No.: B1164519 Get Quote

DRAQ7 is a far-red fluorescent DNA dye utilized in cell-based assays to identify dead or

membrane-compromised cells. As a chemical reagent, proper handling and disposal are

paramount to ensure laboratory safety and environmental compliance. This guide provides

essential information on the safe disposal of DRAQ7, in line with established safety protocols.

Hazard Identification and Safety Precautions
DRAQ7 is classified as a hazardous substance, causing skin, eye, and respiratory irritation.[1]

[2][3] All handling and disposal procedures must be conducted in accordance with the product's

Safety Data Sheet (SDS).

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

and eye/face protection when handling DRAQ7.[1][2][3]

Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.[1][2][4] If irritation persists, seek medical attention.[1][2]

Ventilation: Use in a well-ventilated area to avoid respiratory irritation.[3]

Handwashing: Wash hands thoroughly after handling the reagent.[1]

Quantitative Hazard Summary
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While specific quantitative disposal limits are not provided in the manufacturer's

documentation, the following table summarizes the known hazards associated with DRAQ7.

Hazard Category Description GHS Classification

Skin Irritation
Causes skin irritation upon

contact.[1][2][3]

Skin Corrosion/Irritation,

Category 2

Eye Irritation
Causes serious eye irritation.

[1][2][3]

Serious Eye Damage/Eye

Irritation, Category 2

Respiratory Tract Irritation

May cause respiratory irritation

if inhaled.[1][2][3] Material may

be irritating to the mucous

membranes and upper

respiratory tract.[2]

Specific Target Organ Toxicity

(single exposure), Category 3

Toxicological Properties

The toxicological properties

have not been thoroughly

investigated.[2] It is noted as a

cytotoxic agent and toxic, with

danger of very serious

irreversible effects through

inhalation, skin contact, or if

swallowed.[4]

Not fully established

Step-by-Step Disposal Protocol for DRAQ7
The standard procedure for the disposal of DRAQ7 is to treat it as chemical waste. Do not pour

DRAQ7 down the drain. Adherence to institutional and local regulations is mandatory.

Experimental Protocol: Waste Collection and Disposal

Segregate Waste: Collect all materials contaminated with DRAQ7, including unused

solutions, pipette tips, tubes, and gloves, in a designated and clearly labeled hazardous

waste container.

Container Labeling: The waste container must be labeled as "Hazardous Chemical Waste"

and should include the name "DRAQ7" and its associated hazards (e.g., "Irritant," "Toxic").
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Storage of Waste: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until it is collected by the institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor.

Consult Local Regulations: Always consult your institution's EHS guidelines and local

regulatory requirements for chemical waste disposal.[5] Procedures may vary depending on

your location.

Documentation: Maintain a log of the chemical waste generated, including the name of the

substance, quantity, and date of disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

DRAQ7 waste.
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DRAQ7 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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